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Compound of Interest

Compound Name: Tetraisocyanatosilane

Cat. No.: B009437

An In-depth Technical Guide to the Health and Safety of Handling Tetraisocyanatosilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for the handling of
Tetraisocyanatosilane (CAS No: 3410-77-3). The information is intended for professionals in
research and development who may work with this highly reactive compound.

Introduction

Tetraisocyanatosilane (Si(NCO)4) is a colorless to pale yellow liquid with a pungent odor.[1] It
is a highly reactive organosilicon compound characterized by four isocyanate functional groups
attached to a central silicon atom.[2] This reactivity makes it a valuable intermediate in the
synthesis of various silicon-containing compounds, polymers like polyurethanes and polyureas,
and as a cross-linking agent in resin production.[1][2][3] However, its high reactivity, particularly
with water, alcohols, and amines, also presents significant health and safety hazards.[1][2][4]
This compound is sensitive to moisture and heat.[5]

Hazard Identification and Classification

Tetraisocyanatosilane is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 1B / Category 2
Serious Eye Damage/Eye Irritation Category 1 / Category 2
Respiratory Sensitization Category 1

Specific target organ toxicity, single exposure Category 3

Source:[6][7]

Table 2: Hazard Statements and Precautionary Statements
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Code

Statement

Hazard Statements

H302 Harmful if swallowed.[5][6]

H314 Causes severe skin burns and eye damage.[7]

H315 Causes skin irritation.[5][6]

H318 Causes serious eye damage.[7]

H319 Causes serious eye irritation.[5][6]

H330 Fatal if inhaled.[7]

H331 Toxic if inhaled.[5][6]

H334 May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[7]

H335 May cause respiratory irritation.[5][6]

Precautionary Statements

P260 Do not breathe vapors.[8]

Avoid breathing
P261 _

dust/fume/gas/mist/vapors/spray.[5][9]

Do not eat, drink or smoke when using this
P270

product.[5][9]

Use only outdoors or in a well-ventilated area.[8]
P271

[9]
280 Wear protective gloves/protective clothing/eye

protection/face protection.[8][9]

IF SWALLOWED: Call a POISON
P301+P312+P330 _ _

CENTER/doctor if you feel unwell. Rinse mouth.
P302+P352 IF ON SKIN: Wash with plenty of water.[9]

IF INHALED: Remove person to fresh air and
P304+P340

keep comfortable for breathing.[9]
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IF IN EYES: Rinse cautiously with water for

P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[9]
P310 Immediately call a doctor.[8]

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.[9]

Dispose of contents/container to an approved
P501

waste disposal plant.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tetraisocyanatosilane is provided

below.

Table 3: Physical and Chemical Properties of Tetraisocyanatosilane

Property

Value

Molecular Formula

C4N404SI[2][5][6][10]

Molecular Weight 196.15 g/mol [5][6][10]

Appearance Colorless to light yellow clear liquid[1][2][5]
Odor Pungent, strong, unpleasant[1][3]

Melting Point 25-26 °C[10][11]

Boiling Point 186 °C[3][5][10][11]

Flash Point 50 °C[3][11] / 88 °C[5]

Density 1.442 g/lcm3[3][8][10][11]

Vapor Pressure

0.158 mmHg at 25°C[3]

Solubility

Reacts with water.[1][8] Soluble in organic

solvents like petroleum ether.[1]

Refractive Index

1.4610 / 1.547[3][10][11]
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Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of
Tetraisocyanatosilane are not publicly available in the searched literature. The data presented
in safety data sheets are typically derived from standardized OECD or EPA guidelines for
chemical safety testing. These would include tests for acute toxicity (oral, dermal, inhalation),
skin and eye irritation/corrosion, and sensitization.

General Laboratory Handling Protocol:

o Risk Assessment: Before handling, conduct a thorough risk assessment for the planned
experiment, considering the quantity of substance used, the duration of exposure, and the
experimental conditions.

o Engineering Controls: All work with Tetraisocyanatosilane must be conducted in a well-
ventilated area, preferably within a chemical fume hood with good airflow.[8][9] Emergency
eye wash fountains and safety showers must be readily available in the immediate vicinity of
any potential exposure.[8]

e Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

o Hand Protection: Neoprene or nitrile rubber gloves.[8] Gloves must be inspected prior to
use.[9]

o Eye Protection: Chemical goggles or a face shield.[8] Tightly fitting safety goggles
conforming to EN 166 (EU) or NIOSH (US) standards are recommended.[9] Contact
lenses should not be worn.[8]

o Skin and Body Protection: Wear suitable protective clothing.[8] Fire/flame resistant and
impervious clothing is recommended.[9]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
full-face respirator with a NIOSH-certified combination organic vapor-amine gas (brown
cartridge) respirator.[8][9]

» Handling: Avoid all eye and skin contact and do not breathe vapors or mist.[8] Use non-
sparking tools.[8][9] Prevent fire caused by electrostatic discharge; containers must be
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properly grounded before beginning transfer.[8][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep
away from heat, sparks, and open flames.[8] Store under an inert gas as it is moisture and
heat sensitive.[5] Incompatible materials to avoid are water, moisture, and alcohols/amines.

[1]141(8]

Disposal: Dispose of waste in a safe manner in accordance with local/national regulations at
a licensed waste disposal facility.[8] Avoid release to the environment.[8]

Health and Safety Information
Toxicological Information

Acute Toxicity: Harmful if swallowed and toxic if inhaled.[6]
Skin Corrosion/Irritation: Causes severe skin burns and irritation.[6][8]
Eye Damage/Irritation: Causes serious eye damage.[6][8]

Respiratory Effects: May cause respiratory irritation, coughing, headache, and nausea upon
inhalation.[8] Sensitization and allergic reactions are frequently reported with other isocyanic
acid derivatives.[8]

First Aid Measures

Table 4: First Aid Measures for Tetraisocyanatosilane Exposure
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Exposure Route

First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[8][9] If
you feel unwell, seek medical advice.[8] If
breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a

doctor immediately.[9]

Skin Contact

Immediately take off all contaminated clothing.
[9] Wash with plenty of soap and water.[8][9]

Get immediate medical advice/attention.[8]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes.[8][9] Remove contact
lenses, if present and easy to do. Continue
rinsing.[8][9] Get immediate medical

advice/attention.[8]

Ingestion

Rinse mouth with water.[9] Do NOT induce
vomiting.[7] Never give anything by mouth to an
unconscious person.[8][9] Get medical

advice/attention.[8]

Fire Fighting Measures

o Fire Hazard: Flammable liquid and vapor.[8] Irritating fumes and organic acid vapors may

develop when the material is exposed to water or open flame.[8]

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]

 Firefighting Instructions: Exercise caution when fighting any chemical fire.[8] Firefighters

should wear self-contained breathing apparatus (SCBA) and full protective gear.[9] Do not

enter the fire area without proper protective equipment, including respiratory protection.[8]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[8] Avoid breathing vapors, mist, or

gas.[9] Ensure adequate ventilation.[9] Remove all sources of ignition.[9]
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o Protective Equipment: Equip cleanup crew with proper protection.[8]

« Environmental Precautions: Prevent entry to sewers and public waters.[8] Notify authorities if
liquid enters sewers or public waters.[8]

e Methods for Cleaning Up: Clean up any spills as soon as possible, using an absorbent
material to collect it.[8] Use spark-proof tools and explosion-proof equipment.[9] Collect and
arrange for disposal in suitable, closed containers.[9]

Stability and Reactivity
o Chemical Stability: Stable under anhydrous conditions.[4]

o Reactivity: Highly reactive towards water and moisture, which leads to its decomposition.[4]
It reacts with water and moisture in the air, liberating isocyanic acid.[8] It also reacts with
alcohols, amines, and other compounds containing active hydrogen.[1]

o Conditions to Avoid: Heat, open flame, and sparks.[8]
e Incompatible Materials: Moisture and water.[8]

o Hazardous Decomposition Products: No data available, but thermal degradation of related
polymers can yield silicon carbide, nitrogen, and cyanogen.[4]

Visualizations
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Caption: Hazard Identification and PPE Selection Workflow.
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Spill of Tetraisocyanatosilane Detected

Remove All Ignition Sources

Evacuate Unnecessary Personnel (Sparks, Flames)

Ensure Adequate Ventilation

Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

Contain Spill with Absorbent Material
Collect Residue with Non-Sparking Tools
Place in a Suitable, Closed Container for Disposal
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Response Complete

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Caption: Irritant Effect Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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